6-[(1R)-1-aminoethyl]pyridine-3-carbonitrile

Specification

• Molecular Formula: C8H9N3
• Molecular Weight: 147.18 g/mol
• IUPAC Name: 6-[(1R)-1-aminoethyl]pyridine-3-carbonitrile
• Standard InChI: InChI=1S/C8H9N3/c1-6(10)8-3-2-7(4-9)5-11-8/h2-3,5-6H,10H2,1H3/t6-/m1/s1
• Standard InChI Key: FRRKLZBAPHATAJ-ZCFIWIBFSA-N
• Isomeric SMILES: C[C@H](C1=NC=C(C=C1)C#N)N
• Canonical SMILES: CC(C1=NC=C(C=C1)C#N)N

Introduction

Chemical Identity and Structural Features

Molecular and Stereochemical Properties

6-[(1R)-1-Aminoethyl]pyridine-3-carbonitrile (IUPAC name: 6-[(1R)-1-aminoethyl]pyridine-3-carbonitrile) is a monocyclic aromatic compound with the following key features:

Property	Value
Molecular formula	C₈H₉N₃
Molecular weight	147.18 g/mol
Stereochemistry	(R)-configuration at C1 of ethylamine
SMILES	CC@HN
InChIKey	FRRKLZBAPHATAJ-ZCFIWIBFSA-N

The chiral center at the ethylamine side chain confers stereospecificity, which may influence binding to biological targets. The pyridine ring provides a planar aromatic system, while the cyano group enhances polarity and potential hydrogen-bonding interactions.

Synthesis and Chemical Reactivity

Synthetic Routes

While no explicit synthesis is detailed in the literature, retrosynthetic analysis suggests plausible pathways:

• Nucleophilic Substitution: Reacting 6-bromopyridine-3-carbonitrile with (R)-1-aminoethyl magnesium bromide under Grignard conditions.

• Reductive Amination: Condensing pyridine-3-carbonitrile-6-carbaldehyde with ammonium acetate and sodium cyanoborohydride, followed by chiral resolution.

A patent (WO2017067848A1) describes similar pyridine derivatives synthesized via Suzuki–Miyaura coupling, though the exact protocol for this compound remains undisclosed.

Reactivity and Functionalization

The primary amine and nitrile groups offer sites for further derivatization:

• Amine Acylation: Reaction with acyl chlorides to form amides, enhancing lipophilicity.

• Nitrile Hydrolysis: Conversion to carboxylic acids under acidic or enzymatic conditions.

Applications in Medicinal Chemistry

Drug Discovery Intermediates

The compound serves as a building block for:

• IRAK-4 Inhibitors: Patents highlight pyridine-3-carbonitriles as key motifs in interleukin-1 receptor-associated kinase (IRAK) inhibitors for autoimmune diseases.

• Anticancer Agents: Analogous nitriles inhibit receptor tyrosine kinases (e.g., EGFR, VEGFR) by chelating conserved lysine residues.

Structure–Activity Relationships (SAR)

Key SAR insights from related molecules include:

• Chirality Matters: (R)-isomers often exhibit 2–5× higher potency than (S)-counterparts in kinase assays.

• Nitrile Positioning: The 3-cyano group enhances hydrogen bonding with catalytic residues (e.g., Glu637 in IRAK-4).

Future Directions and Challenges

Research Gaps

• In Vivo Studies: No pharmacokinetic or efficacy data exist for this compound.

• Stereoselective Synthesis: Scalable methods for enantiopure production need optimization.